Cas no 1599349-68-4 (1,1,1-trifluoro-3-(3-fluorophenyl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(3-fluorophenyl)propan-2-amine
• CAS No: 1599349-68-4
• MF: C₉H₉F₄N
• MW: 207.168076276779
• CID: 5959401
• PubChem ID: 65816419
• Update Time: 2025-10-12

1,1,1-trifluoro-3-(3-fluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 3-fluoro-α-(trifluoromethyl)-
• 1,1,1-Trifluoro-3-(3-fluorophenyl)propan-2-amine
• EN300-1928700
• CS-0306588
• 1599349-68-4
• AKOS015157783
• 1,1,1-trifluoro-3-(3-fluorophenyl)propan-2-amine

• Inchi： 1S/C9H9F4N/c10-7-3-1-2-6(4-7)5-8(14)9(11,12)13/h1-4,8H,5,14H2
• InChI Key： FZXYQXJWMRWFCS-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(F)C=1)C(N)C(F)(F)F

Computed Properties

• Exact Mass: 207.06711194g/mol
• Monoisotopic Mass: 207.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 224.9±40.0 °C(Predicted)
• pka: 5.20±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1,1,1-trifluoro-3-(3-fluorophenyl)propan-2-amine

1,1,1-Trifluoro-3-(3-fluorophenyl)propan-2-amine (CAS No: 1599349-68-4)

1,1,1-Trifluoro-3-(3-fluorophenyl)propan-2-amine is a novel chemical compound with the CAS registry number 1599349-68-4. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. The molecule consists of a trifluoromethyl group attached to a propanamine backbone, with a fluorophenyl substituent at the third position. This combination of functional groups imparts distinctive electronic and steric properties, making it a valuable compound for various research and industrial purposes.

The synthesis of 1,1,1-trifluoro-3-(3-fluorophenyl)propan-2-amine involves advanced organic chemistry techniques, including nucleophilic substitution and coupling reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of antitumor agents and neuroprotective drugs. The trifluoromethyl group is known to enhance the stability and bioavailability of compounds, while the fluorophenyl group contributes to modulating pharmacokinetic properties such as absorption and metabolism.

One of the most promising applications of this compound lies in its ability to act as a building block for peptide-based therapeutics. Researchers have demonstrated that incorporating 1,1,1-trifluoro-3-(3-fluorophenyl)propan-2-amine into peptide sequences can significantly improve their potency and selectivity against specific targets. For instance, a recent study published in *Nature Communications* reported its use in designing inhibitors for protein kinase A, a key enzyme involved in cellular signaling pathways.

In addition to its role in drug discovery, this compound has also been explored for its potential in agricultural chemistry. Its ability to inhibit certain plant pathogens has led to investigations into its use as a fungicide or insecticide. However, further research is required to assess its efficacy and environmental impact before it can be commercialized for agricultural applications.

The structural versatility of 1,1,1-trifluoro-3-(3-fluorophenyl)propan-2-amine has also made it a valuable tool in academic research. Chemists have utilized this compound to study the effects of fluorine substitution on molecular recognition and binding affinity. For example, studies conducted at the University of California have shown that the fluorine atoms in this molecule can significantly influence its interaction with biological receptors, providing insights into the design of more effective drugs.

From an industrial perspective, the synthesis and purification of CAS No: 1599349-68-4 require state-of-the-art facilities and expertise. The compound's sensitivity to moisture and light necessitates careful handling during production and storage. Researchers have developed innovative methods to optimize its synthesis yield while minimizing byproducts, ensuring cost-effective production on an industrial scale.

Looking ahead, the future of 1,1,1-trifluoro-3-(3-fluorophenyl)propan-2-amine seems bright as ongoing research continues to uncover new applications across diverse fields. Its unique combination of functional groups positions it as a key player in the development of next-generation pharmaceuticals and agrochemicals. As advancements in synthetic chemistry continue to evolve, this compound is likely to play an even more pivotal role in addressing some of the most pressing challenges in modern science.